Cas no 5471-82-9 (Methyl 3-methyl-2-nitrobenzoate)

• Product Name: Methyl 3-methyl-2-nitrobenzoate
• CAS No: 5471-82-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD01003947
• CID: 45954
• PubChem ID: 160871180
• Update Time: 2025-04-18

Methyl 3-methyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-2-nitrobenzoate
• Benzoic acid, 3-methyl-2-nitro-, methyl ester
• Methyl 2-Nitro-3-Methyl benzoate
• Methyl 3-methyl-2-nitrobenzenecarboxylate
• 3-Methyl-2-nitrobenzoic Acid Methyl Ester
• m-Toluicacid, 2-nitro-, methyl ester (6CI)
• 2-Nitro-3-methylbenzoic acid methyl ester
• NSC28461
• methyl3-methyl-2-nitrobenzoate
• 2-Nitro-3-methylbenzoic acid, methyl ester
• PubChem10932
• KSC495Q9T
• methyl 2-nitro-3-methylbenzoate
• NJHDBIXFFZVJGZ-UHFFFAOYSA-N
• methyl 3-methyl-2-nitro-benzoate
• Methyl 3-Methyl-2-nitro be
• 5471-82-9
• NSC 28461
• FT-0651556
• AM20060986
• MFCD01003947
• 67XCE2UHV8
• SY017255
• AC-5779
• J-522197
• M2213
• 11X-0063
• NSC-28461
• AKOS005069627
• UNII-67XCE2UHV8
• A7956
• SCHEMBL1032670
• DTXSID6063933
• Methyl 3-Methyl-2-nitro benzoate
• BCP27599
• 2-methyl-6-methoxycarbonyl-nitrobenzene
• CS-M3738
• DTXCID8041791

• MDL： MFCD01003947
• Inchi： 1S/C9H9NO4/c1-6-4-3-5-7(9(11)14-2)8(6)10(12)13/h3-5H,1-2H3
• InChI Key： NJHDBIXFFZVJGZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: White or yellowish crystal powder
• Density: 1.255
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 286.3℃ at 760 mmHg
• Flash Point: 128.4℃
• Refractive Index: 1.548
• PSA: 72.12000
• LogP: 2.21300

Methyl 3-methyl-2-nitrobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons